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Compound of Interest

Compound Name: Potassium decanoate

Cat. No.: B1679058

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of potassium decanoate, a potassium salt
of the saturated fatty acid, decanoic acid. This document details its chemical properties,
synthesis, and analytical methods, with a focus on its application in drug delivery systems.

Core Chemical and Physical Properties

Potassium decanoate, also known as potassium caprate, is a white solid with surfactant
properties.[1] It is the potassium salt of a ten-carbon fatty acid. Key quantitative data for this
compound are summarized in the table below.

Property Value References
Molecular Formula C10H19KO2 [1]
Molecular Weight 210.35 g/mol [1]
CAS Number 13040-18-1 [1]
Appearance Solid Powder [2]
Solubility Soluble in DMSO [2]

Experimental Protocols
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Synthesis of Potassium Decanoate

A common and efficient method for the synthesis of potassium decanoate involves the

neutralization of decanoic acid with a potassium base, such as potassium hydroxide (KOH).[3]

Materials:

Decanoic Acid

Potassium Hydroxide (KOH)
Ethanol (95% v/v)

tert-Butyl methyl ether

Methanol

Procedure:

Dissolve decanoic acid in a minimal amount of 95% ethanol.

Slowly add a stoichiometric amount of potassium hydroxide dissolved in ethanol to the
decanoic acid solution while stirring. The reaction is exothermic.

Continue stirring the mixture at room temperature for 2-3 hours to ensure the reaction goes
to completion.

The crude potassium decanoate will precipitate out of the solution.
Isolate the product by filtration.

Wash the precipitate with cold ethanol and then with tert-butyl methyl ether to remove any
unreacted starting materials and impurities.[3]

For further purification, recrystallize the potassium decanoate from methanol.[3]

Dry the purified product under vacuum to obtain a fine, white powder.
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Analytical Method: Titration for Assay of Potassium
Decanoate

The purity of synthesized potassium decanoate can be determined by a non-aqueous acid-
base titration. This method is adapted from a procedure for sodium decanoate.[1]

Materials:

Potassium Decanoate sample

Glacial Acetic Acid

0.1 N Perchloric Acid in glacial acetic acid (standardized)

Crystal Violet indicator solution (1% in glacial acetic acid)

Procedure:

Accurately weigh approximately 0.5 g of the potassium decanoate sample and transfer it to
a 250 mL beaker.

» Dissolve the sample in 50 mL of glacial acetic acid.

e Add 2-3 drops of crystal violet indicator to the solution. The solution will have a violet color.

« Titrate the solution with standardized 0.1 N perchloric acid.

e The endpoint is reached when the color of the solution changes from violet to a blue-green.

[1]

e Record the volume of the titrant used.

o Calculate the percentage purity of potassium decanoate using the following formula:
% Purity = (V x N x MW) / (W x 10)

Where:
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[e]

V = Volume of perchloric acid in mL
o N = Normality of perchloric acid

o MW = Molecular weight of potassium decanoate (210.35 g/mol )

[¢]

W = Weight of the sample in grams

Role in Drug Delivery

Potassium decanoate is recognized for its role as a penetration enhancer in transdermal and
oral drug delivery systems.[4][5] Its amphiphilic nature allows it to interact with the lipid bilayers
of cell membranes, temporarily and reversibly increasing their permeability. This facilitates the
transport of drug molecules across biological barriers such as the stratum corneum in the skin

or the intestinal epithelium.

The mechanism of action as a penetration enhancer involves the disruption of the highly
ordered lipid structures within the cell membrane, leading to increased fluidity and the creation
of transient pores. This allows for the passage of co-administered drug molecules.

Below is a diagram illustrating the proposed mechanism of potassium decanoate as a

penetration enhancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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